2-azidobenzoic Acid

• IUPAC Name: 2-azidobenzoic acid
• InChI: InChI=1S/C7H5N3O2/c8-10-9-6-4-2-1-3-5(6)7(11)12/h1-4H,(H,11,12)
• InChI Key: JCBWQNLTYXTHBZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)N=[N+]=[N-]
• Molecular Formula: C7H5N3O2
• DSSTOX Substance ID: DTXSID20416023
• Molecular Weight: 163.13 g/mol
• CAS No.: 31162-13-7

Description

2-azidobenzoic Acid is a useful research compound. Its molecular formula is C7H5N3O2 and its molecular weight is 163.13 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Flammable;Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

1. Magnetic Properties and Ferromagnetic Ordering

2-Azidobenzoic Acid plays a role in the study of magnetic properties. Research using benzoate derivatives, including this compound, found that these compounds contribute to ferromagnetic ordering and slow magnetic relaxation in azido-copper coordination polymers. This highlights its potential in the field of magnetic materials and spintronics (Liu et al., 2017).

2. Photochemical Cyclization

The base-mediated photochemical cyclization of 2-azidobenzoic acids has been explored, leading to the formation of benzisoxazole-3(1H)-ones. This process is significant in synthetic organic chemistry, demonstrating the compound's utility in creating complex molecular structures (Dzhons & Budruev, 2016).

3. Intramolecular Cycloadditions

This compound has been used in the synthesis of pyrrolobenzodiazepines and azetidino-benzodiazepines through intramolecular azide to alkene cycloadditions. This showcases its application in the production of potent antitumor antibiotics, emphasizing its importance in medicinal chemistry (Hemming et al., 2014).

4. Chemical Gas Sensors

The modification of black phosphorus nanosheets with 4-azidobenzoic acid (a compound similar to this compound) has been researched for the development of new chemical gas sensors. This illustrates its role in enhancing the stability and performance of sensory materials (Qian et al., 2021).

5. Synthesis of Isoxazoles

Thermocyclization of 2-azidobenzophenones, related to this compound, leads to the synthesis of 3-phenylbenzo[c]isoxazoles. This is significant for the production of compounds with potential applications in various chemical industries (Odinokov et al., 2019).

6. Nucleophilic and Coordination Chemistry

This compound derivatives have been involved in the study of imidazolin-2-iminato and imidazolin-2-imine N-donor ligands, highlighting its role in the development of new coordination complexes and their applications in homogeneous catalysis (Wu & Tamm, 2014).

7. Effect of Water on Photolysis

Research has been conducted on the effect of water on the photolysis of this compound in aprotic solvents, contributing to our understanding of chemical reactions in different environments, which is crucial in photochemistry and environmental studies (Sinjagina & Budruev, 2013).

Safety and Hazards

2-Azidobenzoic acid is classified as a flammable liquid (Category 2), and it can cause skin irritation (Category 2) and serious eye irritation (Category 2A). It is advised to avoid breathing its dust, fume, gas, mist, or vapors, and to use personal protective equipment when handling it.

Future Directions

Future research could focus on the photolysis of 2-azidobenzoic acid in aprotic solvents, as the effect of water admixtures on the formation of 2-oxo-(3H)-azepine-3-carboxylic acid and 2,1-benzisoxazol-3(1H)-one has been investigated.

Mechanism of Action

Target of Action

The primary target of 2-azidobenzoic acid is the aryl nitrene . Aryl nitrenes are highly reactive short-lived intermediates used in synthetic chemistry for the creation of carbon–nitrogen and nitrogen–heteroatom bonds .

Mode of Action

This compound undergoes rearrangement under irradiation in aqueous-organic media in the presence of acetates of alkali or alkaline earth metals . The first step of the reaction includes the formation of aryl nitrenes . The multiplicity of these nitrenes determines the direction of the subsequent steps of the reaction .

Biochemical Pathways

The photolysis of this compound leads to the formation of several compounds, illustrating the complexity of photochemical reactions of aromatic azides . These include 3H-azepin-2 (1H)-one-3-carboxylic acid, 2,1-benzisoxazol-3 (1H)-one, and 2-aminobenzoic acid . Azepine is formed by nucleophilic addition of water to 1,2-didehydroazepine, a product of the electrocyclic rearrangement of singlet nitrene . Meanwhile, 2-aminobenzoic acid is a product of reactions of triplet nitrene . The 6π-electrocyclic ring closure (6π-ERC) of singlet nitrene leads to the formation of 2,1-benzisoxazol-3 (1H)-one .

Pharmacokinetics

The compound’s reactivity and its transformation into various products suggest that its absorption, distribution, metabolism, and excretion (adme) properties could be complex and dependent on various factors such as the presence of certain ions and the ph of the environment .

Result of Action

The result of the action of this compound is the formation of various compounds through complex photochemical reactions . These compounds, such as 3H-azepin-2 (1H)-one-3-carboxylic acid and 2,1-benzisoxazol-3 (1H)-one, have potential biological activity, enhancing the interest in the development of novel methods to prepare heterocycles from aromatic azides .

Action Environment

The action of this compound is influenced by environmental factors. For instance, the presence of water has been shown to affect the formation of certain products during the photolysis of this compound in aprotic solvents . Additionally, the reaction is sensitive to pH, with a weakly alkaline medium influencing the reaction direction . The compound is also sensitive to light and can decompose if exposed to it for long periods .

Biochemical Analysis

Biochemical Properties

2-Azidobenzoic acid plays a crucial role in biochemical reactions, particularly in photochemical processes. It is known to interact with various enzymes, proteins, and other biomolecules. For instance, during photolysis, this compound can form highly reactive intermediates such as arylnitrenes, which can further react to form products like 2,1-benzisoxazol-3(1H)-one and 3H-azepin-2-one-3-carboxylic acid

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. The compound’s photolysis products, such as 2,1-benzisoxazol-3(1H)-one, can affect cellular functions by interacting with nucleophilic agents within the cell . These interactions can lead to changes in gene expression and cellular metabolism, highlighting the compound’s potential impact on cellular processes.

Molecular Mechanism

The molecular mechanism of this compound involves its photochemical properties. Upon exposure to light, the compound undergoes photolysis, leading to the formation of reactive intermediates like arylnitrenes . These intermediates can participate in various reactions, including cyclization and nucleophilic addition, resulting in the formation of products such as 2,1-benzisoxazol-3(1H)-one

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties. The compound is known to be sensitive to light, leading to its gradual degradation when exposed to light over extended periods . This degradation can affect the compound’s long-term effects on cellular function, making it essential to consider these temporal effects in experimental designs.

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. At lower dosages, the compound may exhibit minimal toxic effects, while higher dosages can lead to adverse effects due to the formation of reactive intermediates during photolysis . These dosage-dependent effects are crucial for understanding the compound’s safety and efficacy in potential therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, particularly those related to its photochemical properties. The compound can undergo photolysis to form reactive intermediates, which can further participate in metabolic reactions

Transport and Distribution

Within cells and tissues, this compound is transported and distributed based on its chemical properties. The compound’s interactions with transporters and binding proteins can affect its localization and accumulation within specific cellular compartments . Understanding these transport and distribution mechanisms is crucial for optimizing the compound’s use in biochemical research.

Subcellular Localization

The subcellular localization of this compound is influenced by its chemical properties and interactions with cellular components. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . These localization mechanisms are essential for understanding the compound’s activity and function within cells.

Synthesis routes and methods I

Procedure details

A solution of sodium nitrite (4.75 g, 0.07 mol) in water (63 mL) was added dropwise to a stirred solution of anthranilic acid (10 g, 0.07 mol) in concentrated HCl (125 mL) and water (125 mL), maintaining the temperature below 5° C. After addition the mixture was stirred for 10 min then rapidly filtered. The solution was transferred to a dropping funnel and added dropwise to a solution of NaN3 (4.2 g, 0.065 mol) and sodium acetate trihydrate (105 g, 0.77 mol) in water (125 mL). After addition the mixture was stirred at 0° C. for 15 min then at room temperature for 35 min. The suspension was filtered and washed with water. The solid was then dissolved in EtOAc, dried (MgSO4) and the solvent evaporated. The title compound (52 g, 49%) was isolated as a cream solid. 1H NMR (360 MHz, CDCl3) δ 7.24–7.29 (2H, m), 7.62 (1H, d of t, J=8.1 and 1.5 Hz), 8.12 (1H, d of d, J=7.7, and 1.6 Hz).

Synthesis routes and methods II

Procedure details

Anthranilic acid (12.3 g, 90 mmol) was dissolved in a mixture of aqueous HCl (36%, 50 mL), H2O (100 mL), dioxane (50 mL) and methanol (50 mL) at 0° C. and treated dropwise with NaNO2 (7.6 g, 110 mmol) dissolved in H2O (50 ml) whereas the temperature of the reaction mixture was kept below 5° C. After 1 h at 0° C. the mixture was poured onto an icy solution of sodium acetate (26 g, 317 mmol) and sodium azide (15 g, 230 mmol) in ca. 300 ml of water. Repeated (ca. 3 times) extraction of the resulting suspension with ethylacetate, drying of the combined organic phases, and evaporation of the solvent gave (8.5 g, 58%) of 2-azido-benzoic acid. MS (ES+): 164 (M+H).